Cas no 2137543-08-7 (Tert-butyl 3-(azetidin-1-yl)-3-methylpiperidine-1-carboxylate)

Tert-butyl 3-(azetidin-1-yl)-3-methylpiperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical research. Its structure combines an azetidine ring with a piperidine scaffold, offering a rigid yet functionalized framework for further derivatization. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic manipulations while allowing selective deprotection under mild acidic conditions. This compound is valuable in medicinal chemistry for constructing bioactive molecules, including CNS-targeting agents, due to its balanced lipophilicity and conformational constraints. Its synthetic utility lies in the ease of introducing azetidine and piperidine motifs, which are common pharmacophores in drug discovery. The methyl substitution at the 3-position further modulates steric and electronic properties, enabling tailored reactivity.

Tert-butyl 3-(azetidin-1-yl)-3-methylpiperidine-1-carboxylate structure

2137543-08-7 structure

Product Name:Tert-butyl 3-(azetidin-1-yl)-3-methylpiperidine-1-carboxylate

CAS No:2137543-08-7

MF:C₁₄H₂₆N₂O₂

MW:254.368443965912

CID:6290109

PubChem ID:165465522

Update Time:2025-06-27

Tert-butyl 3-(azetidin-1-yl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2137543-08-7
- EN300-800122
- tert-butyl 3-(azetidin-1-yl)-3-methylpiperidine-1-carboxylate
- Tert-butyl 3-(azetidin-1-yl)-3-methylpiperidine-1-carboxylate
- Inchi： 1S/C14H26N2O2/c1-13(2,3)18-12(17)15-8-5-7-14(4,11-15)16-9-6-10-16/h5-11H2,1-4H3
- InChI Key： YETGMSTZAGIDQB-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCCC(C)(C1)N1CCC1)=O

Computed Properties

Exact Mass: 254.199428076g/mol
Monoisotopic Mass: 254.199428076g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 320
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 32.8Å²

Tert-butyl 3-(azetidin-1-yl)-3-methylpiperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-800122-1.0g	tert-butyl 3-(azetidin-1-yl)-3-methylpiperidine-1-carboxylate	2137543-08-7	95%	1.0g	$914.0	2024-05-21
Enamine	EN300-800122-0.05g	tert-butyl 3-(azetidin-1-yl)-3-methylpiperidine-1-carboxylate	2137543-08-7	95%	0.05g	$768.0	2024-05-21
Enamine	EN300-800122-0.1g	tert-butyl 3-(azetidin-1-yl)-3-methylpiperidine-1-carboxylate	2137543-08-7	95%	0.1g	$804.0	2024-05-21
Enamine	EN300-800122-0.25g	tert-butyl 3-(azetidin-1-yl)-3-methylpiperidine-1-carboxylate	2137543-08-7	95%	0.25g	$840.0	2024-05-21
Enamine	EN300-800122-0.5g	tert-butyl 3-(azetidin-1-yl)-3-methylpiperidine-1-carboxylate	2137543-08-7	95%	0.5g	$877.0	2024-05-21
Enamine	EN300-800122-2.5g	tert-butyl 3-(azetidin-1-yl)-3-methylpiperidine-1-carboxylate	2137543-08-7	95%	2.5g	$1791.0	2024-05-21
Enamine	EN300-800122-5.0g	tert-butyl 3-(azetidin-1-yl)-3-methylpiperidine-1-carboxylate	2137543-08-7	95%	5.0g	$2650.0	2024-05-21
Enamine	EN300-800122-10.0g	tert-butyl 3-(azetidin-1-yl)-3-methylpiperidine-1-carboxylate	2137543-08-7	95%	10.0g	$3929.0	2024-05-21

Tert-butyl 3-(azetidin-1-yl)-3-methylpiperidine-1-carboxylate Related Literature

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Additional information on Tert-butyl 3-(azetidin-1-yl)-3-methylpiperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-(azetidin-1-yl)-3-methylpiperidine-1-carboxylate (CAS No. 2137543-08-7)

Tert-butyl 3-(azetidin-1-yl)-3-methylpiperidine-1-carboxylate (CAS No. 2137543-08-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal in drug discovery due to their structural versatility and bioactivity. The presence of both azetidine and tert-butyl carboxylate moieties enhances its potential as a building block for small molecule therapeutics, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for high-purity intermediates like Tert-butyl 3-(azetidin-1-yl)-3-methylpiperidine-1-carboxylate has surged, driven by advancements in AI-driven drug design and combinatorial chemistry. Researchers frequently search for "piperidine derivatives in drug development" or "azetidine-containing compounds", reflecting the growing interest in this chemical space. Its CAS No. 2137543-08-7 is often cross-referenced in databases for structure-activity relationship (SAR) studies, underscoring its relevance in optimizing drug candidates.

The synthesis of Tert-butyl 3-(azetidin-1-yl)-3-methylpiperidine-1-carboxylate involves multi-step organic reactions, including N-alkylation and carbamate protection, which are critical for achieving high yields and purity. Analytical techniques such as HPLC and NMR spectroscopy are employed to validate its structural integrity, ensuring compliance with Good Manufacturing Practices (GMP). This compound's stability under ambient conditions makes it suitable for long-term storage, a feature highly valued by pharmaceutical manufacturers.

From an SEO perspective, keywords like "tert-butyl protected piperidine synthesis" and "CAS 2137543-08-7 applications" align with user queries in scientific forums and patent searches. The compound's role in central nervous system (CNS) drug discovery is another hot topic, as evidenced by trending searches on "neuroactive piperidine scaffolds". Its molecular framework is also explored in catalysis research, particularly for asymmetric transformations.

Environmental and regulatory considerations are paramount when handling Tert-butyl 3-(azetidin-1-yl)-3-methylpiperidine-1-carboxylate. While not classified as hazardous, its handling requires adherence to laboratory safety protocols. The compound's logP value and solubility profile are frequently analyzed to predict its behavior in biological systems, a common focus in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies.

In conclusion, Tert-butyl 3-(azetidin-1-yl)-3-methylpiperidine-1-carboxylate (CAS No. 2137543-08-7) represents a critical tool in modern medicinal chemistry. Its unique structure and applicability in high-throughput screening and lead optimization underscore its value to researchers. As the pharmaceutical industry continues to prioritize novel heterocyclic compounds, this compound is poised to remain a focal point in innovative therapeutic development.